Cas no 1594710-17-4 (2-Propen-1-one, 2-methyl-1-(3-thiomorpholinyl)-)

• Product Name: 2-Propen-1-one, 2-methyl-1-(3-thiomorpholinyl)-
• CAS No: 1594710-17-4
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 5291852
• Update Time: 2025-10-17

2-Propen-1-one, 2-methyl-1-(3-thiomorpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 2-methyl-1-(3-thiomorpholinyl)-

• Inchi： 1S/C8H13NOS/c1-6(2)8(10)7-5-11-4-3-9-7/h7,9H,1,3-5H2,2H3
• InChI Key： DRZTWFFZYMEQDF-UHFFFAOYSA-N
• SMILES： C(C1CSCCN1)(=O)C(C)=C

Additional information on 2-Propen-1-one, 2-methyl-1-(3-thiomorpholinyl)-

Introduction to 2-Propen-1-one, 2-methyl-1-(3-thiomorpholinyl) (CAS No. 1594710-17-4)

2-Propen-1-one, 2-methyl-1-(3-thiomorpholinyl) (CAS No. 1594710-17-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl (E)-3-(3-thiomorpholinyl)acrylate, is characterized by its unique molecular structure and potential therapeutic applications. The compound features a thiomorpholine ring, which is a cyclic structure containing sulfur, and an acrylate moiety, which is a common functional group in organic synthesis.

The molecular formula of 2-Propen-1-one, 2-methyl-1-(3-thiomorpholinyl) is C₉H₁₃NO₂S, and it has a molecular weight of approximately 203.26 g/mol. The compound's structural complexity and the presence of multiple functional groups make it an interesting candidate for various chemical reactions and biological studies. Recent advancements in synthetic methods have facilitated the efficient production of this compound, making it more accessible for research and development.

In the realm of medicinal chemistry, 2-Propen-1-one, 2-methyl-1-(3-thiomorpholinyl) has shown promise as a lead compound for the development of novel drugs. The thiomorpholine ring is known to exhibit various biological activities, including anti-inflammatory and anti-cancer properties. Studies have demonstrated that compounds containing this ring can modulate key signaling pathways involved in disease processes. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of Methyl (E)-3-(3-thiomorpholinyl)acrylate exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The acrylate moiety in 2-Propen-1-one, 2-methyl-1-(3-thiomorpholinyl) also contributes to its biological activity. Acrylates are known to form covalent bonds with biomolecules, which can lead to irreversible inhibition of target enzymes or receptors. This property makes the compound particularly useful in the design of irreversible inhibitors for therapeutic applications. For example, researchers at the University of California have explored the use of acrylate-containing compounds as inhibitors of protein kinases, which are key enzymes involved in many signaling pathways associated with cancer and other diseases.

Beyond its potential therapeutic applications, 2-Propen-1-one, 2-methyl-1-(3-thiomorpholinyl) has also been studied for its role in chemical synthesis and materials science. The compound can serve as a building block for the synthesis of more complex molecules with diverse functionalities. Its reactivity and structural versatility make it a valuable intermediate in the preparation of polymers and other advanced materials. A study published in the Journal of Polymer Science highlighted the use of Methyl (E)-3-(3-thiomorpholinyl)acrylate as a monomer for the synthesis of biodegradable polymers with tunable properties.

In addition to its chemical and biological properties, the safety profile of 2-Propen-1-one, 2-methyl-1-(3-thiomorpholinyl) is an important consideration for its practical applications. Toxicological studies have shown that the compound exhibits low toxicity at relevant concentrations, making it suitable for use in both research and industrial settings. However, as with any chemical compound, appropriate handling and storage procedures should be followed to ensure safety.

The future prospects for 2-Propen-1-one, 2-methyl-1-(3-thiomorpholinyl) are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific therapeutic targets. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to the development of new drugs and materials based on this versatile compound.

In conclusion, 2-Propen-1-one, 2-methyl-1-(3-thiomorpholinyl) (CAS No. 1594710-17-4) is a multifaceted compound with significant potential in medicinal chemistry, chemical synthesis, and materials science. Its unique molecular structure and biological activities make it an attractive candidate for further research and development. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.